6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one

• IUPAC Name: 6,7-dimethoxyspiro[3H-isochromene-4,1'-cyclopentane]-1-one
• InChI: InChI=1S/C15H18O4/c1-17-12-7-10-11(8-13(12)18-2)15(5-3-4-6-15)9-19-14(10)16/h7-8H,3-6,9H2,1-2H3
• InChI Key: SFPPEFQDGWFAQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)OCC23CCCC3)OC
• Molecular Formula: C15H18O4
• Molecular Weight: 262.30 g/mol

Description

6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one, also known as DMI, is a synthetic compound that has been the focus of scientific research due to its potential therapeutic applications. DMI is a spirocyclic lactone that exhibits a unique structural arrangement, which makes it an attractive target for synthetic chemists and pharmacologists.

Mechanism of Action

The mechanism of action of 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one is not fully understood, but it is believed to involve the modulation of several cellular pathways. Studies have shown that 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one can activate the Nrf2-Keap1 pathway, which is responsible for regulating cellular antioxidant responses. Additionally, 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one has been shown to inhibit the activity of the enzyme monoamine oxidase-B (MAO-B), which is involved in the metabolism of dopamine in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one have been studied extensively in vitro and in vivo. In vitro studies have shown that 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one can increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which can help to protect cells from oxidative damage. In vivo studies have shown that 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one can improve cognitive function in animal models of Alzheimer's disease and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one in lab experiments is its unique structural arrangement, which makes it an attractive target for synthetic chemists and pharmacologists. Additionally, 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one has shown promising results in several preclinical studies, which suggests that it may have therapeutic potential. However, one of the limitations of using 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one in lab experiments is its low yield of synthesis, which makes it challenging to produce in large quantities.

Future Directions

There are several future directions for research involving 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one and its effects on cellular pathways. Finally, the development of more efficient synthesis methods for 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one could help to facilitate its use in future research and clinical applications.

Scientific Research Applications

6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising areas of research is its use as a neuroprotective agent. Studies have shown that 6',7'-dimethoxy-1'H-spiro[cyclopentane-1,4'-isochromen]-1'-one can protect neurons from oxidative stress and reduce inflammation in the brain, which could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.